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Compound of Interest

Compound Name: Vegfr-2-IN-16

Cat. No.: B15142011 Get Quote

Essential Safety and Handling Guide for Vegfr-2-
IN-16
This guide provides immediate, essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Vegfr-2-IN-16. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical compound.

Personal Protective Equipment (PPE)
While Vegfr-2-IN-16 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), adherence to standard laboratory safety protocols is crucial. The

following personal protective equipment should be worn when handling the compound:

PPE Category Item Specification

Eye Protection Safety Glasses
ANSI Z87.1 certified, with side

shields

Hand Protection Gloves
Nitrile rubber gloves are

recommended.[1]

Body Protection Lab Coat Standard laboratory coat
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Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of Vegfr-2-IN-16 and to ensure

the safety of laboratory personnel.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (288144-20-7) on the label match the order.

[2]

Handling:

Handle the compound in a well-ventilated area.

Avoid inhalation of dust by handling the powder carefully.[1]

Avoid contact with skin and eyes.

After handling, wash hands thoroughly with soap and water.[1]

Contaminated clothing should be changed immediately.[1]

Storage:

Store in a tightly closed container.

Keep in a dry and cool place. For long-term storage, aliquot and store at -80°C. Avoid

repeated freeze-thaw cycles.

First Aid Measures
In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If complaints

arise, consult a doctor.

Skin Contact

The product is generally not an irritant. In case

of contact, wash the affected area with soap and

water.

Eye Contact
Rinse the opened eye for several minutes under

running water.

Ingestion If symptoms persist, consult a doctor.

Disposal Plan
Unused Vegfr-2-IN-16 and its containers must be disposed of in accordance with local, state,

and federal regulations.

Waste Disposal:

Dispose of the chemical waste in its original container. Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal guidelines.

VEGFR-2 Signaling Pathway
Vegfr-2-IN-16 is an inhibitor of the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

The binding of VEGF-A to VEGFR-2 initiates a signaling cascade that is crucial for

angiogenesis—the formation of new blood vessels. This pathway plays a significant role in both

normal physiological processes and in pathological conditions such as tumor growth. The

activation of VEGFR-2 leads to the stimulation of several downstream pathways, including the

PLCγ-PKC-MAPK and the PI3K-Akt pathways, which promote endothelial cell proliferation,

survival, and migration.
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Caption: VEGFR-2 signaling cascade upon VEGF-A binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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